Cas no 100078-90-8 (1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-7-(phenylmethyl)-)

• Product Name: 1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-7-(phenylmethyl)-
• CAS No: 100078-90-8
• MF: C₁₃H₁₂N₄
• MW: 224.26118183136
• CID: 196539
• PubChem ID: 3063188
• Update Time: 2025-04-19

1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-7-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-7-(phenylmethyl)-
• 7-benzyl-3-methyl-[1,2,4]triazolo[4,3-b]pyridazine
• DTXSID50142909
• SR 95252
• 3-Methyl-7-(phenylmethyl)-1,2,4-triazolo(4,3-b)pyridazine
• 100078-90-8
• 1,2,4-Triazolo(4,3-b)pyridazine, 3-methyl-7-(phenylmethyl)-

• Inchi： 1S/C13H12N4/c1-10-15-16-13-8-12(9-14-17(10)13)7-11-5-3-2-4-6-11/h2-6,8-9H,7H2,1H3
• InChI Key： MIPPVKUPADVFSK-UHFFFAOYSA-N
• SMILES： N12C(C)=NN=C1C=C(C=N2)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 224.10636
• Monoisotopic Mass: 224.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.24
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.674
• PSA: 43.08
• LogP: 2.02350